Cas no 2411242-68-5 (N-{3-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpropyl}prop-2-enamide)

• Product Name: N-{3-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpropyl}prop-2-enamide
• CAS No: 2411242-68-5
• MF: C₉H₁₀F₃N₃O₂
• MW: 249.18981218338
• CID: 5415685
• PubChem ID: 146106061
• Update Time: 2025-05-23

N-{3-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpropyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl]propyl]prop-2-enamide
• N-{3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]propyl}prop-2-enamide
• 2411242-68-5
• EN300-26583057
• Z3024767045
• N-[3-[5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl]propyl]-2-propenamide
• N-{3-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpropyl}prop-2-enamide

• Inchi： 1S/C9H10F3N3O2/c1-2-7(16)13-5-3-4-6-14-8(17-15-6)9(10,11)12/h2H,1,3-5H2,(H,13,16)
• InChI Key： GGHREARFUQUBMK-UHFFFAOYSA-N
• SMILES： C(NCCCC1N=C(C(F)(F)F)ON=1)(=O)C=C

Computed Properties

• Exact Mass: 249.07251106g/mol
• Monoisotopic Mass: 249.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.57±0.46(Predicted)

Additional information on N-{3-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpropyl}prop-2-enamide

N-{3-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylpropyl}prop-2-enamide: A Comprehensive Overview

N-{3-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylpropyl}prop-2-enamide, with the CAS number 2411242-68-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amidine derivatives and has garnered attention due to its unique structural features and potential applications in drug design. The molecule incorporates a trifluoromethyl group attached to an oxadiazole ring, which is further connected to a propargylamine moiety. This combination of functional groups endows the compound with distinct chemical properties and biological activities.

The synthesis of N-{3-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylpropyl}prop-2-enamide involves a multi-step process that typically begins with the preparation of the oxadiazole ring. The 1,2,4-oxadiazole framework is synthesized via a cyclization reaction involving an amide and a carbonyl compound. The introduction of the trifluoromethyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. The final step involves the coupling of the oxadiazole derivative with an appropriate propargylamine to form the amide bond that defines this compound.

Recent studies have highlighted the potential of N-{3-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylpropyl}prop-2-enamide as a candidate for drug development. Its structure suggests possible interactions with various biological targets, including enzymes and receptors. For instance, the trifluoromethyl group is known to enhance lipophilicity and stability against metabolic degradation, which are desirable properties for drug molecules. Additionally, the oxadiazole ring can act as a bioisostere for other heterocyclic systems, potentially offering improved pharmacokinetic profiles.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain kinase enzymes. This suggests its potential utility in the treatment of diseases associated with excessive kinase activity, such as cancer and inflammatory disorders. Furthermore, its ability to penetrate cellular membranes efficiently makes it a promising lead compound for further optimization in medicinal chemistry programs.

The environmental impact of N-{3-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylpropyl}prop-2-enamide has also been a topic of recent research. Studies indicate that while it is relatively stable under standard conditions, it undergoes biodegradation in aerobic environments. This information is crucial for assessing its safety profile and ensuring compliance with environmental regulations.

In conclusion, N-{3-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylpropyl}prop-2-enamide (CAS No: 2411242685) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and promising biological activities make it a subject of continued research interest. As advancements in synthetic methodologies and biological screening continue to evolve, this compound holds the potential to contribute significantly to the development of novel therapeutic agents.